Cas no 43045-12-1 (2-(3-Chlorophenyl)-2-oxoethyl Thiocyanate)

• Product Name: 2-(3-Chlorophenyl)-2-oxoethyl Thiocyanate
• CAS No: 43045-12-1
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• CID: 3143234
• PubChem ID: 18526225
• Update Time: 2025-04-21

2-(3-Chlorophenyl)-2-oxoethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-2-thiocyanatoethanone
• [2-(3-chlorophenyl)-2-oxoethyl] thiocyanate
• AKOS005073131
• ZOCDIEMMAGMGIK-UHFFFAOYSA-N
• 2-(3-Chlorophenyl)-2-oxoethyl thiocyanate
• 1-(3-chlorophenyl)-2-(cyanosulfanyl)ethan-1-one
• SCHEMBL3765830
• 43045-12-1
• MFCD09027128
• CS-0452466
• 1-(3-Chlorophenyl)-2-thiocyanatoethan-1-one
• KA-0708
• 2-(3-Chlorophenyl)-2-oxoethyl Thiocyanate

• Inchi： 1S/C9H6ClNOS/c10-8-3-1-2-7(4-8)9(12)5-13-6-11/h1-4H,5H2
• InChI Key： ZOCDIEMMAGMGIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CSC#N)=O

Computed Properties

• Exact Mass: 210.986
• Monoisotopic Mass: 210.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• Melting Point: 87-89

2-(3-Chlorophenyl)-2-oxoethyl Thiocyanate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds